Cas no 563-12-2 (Ethion Standard)

The pure product is colorless or amber liquid with boiling point of 164 ～ 165 ℃ (40Pa). It is slightly soluble in water and can be dissolved in most commonly used solvents Ld50208mg/kg. the toxicity of industrial products is relatively large. The organic phosphorus insecticide / acaricide that came into market in the 1950s can be prepared by the reaction of diethyloxydithiophosphate and Dibromomethane. It is used to control aphids, scale insects and mites. The preparation includes granules, wettable powder \ emulsifiable concentrate, etc< Br>
Ethion Standard structure
Ethion Standard structure
Ethion Standard
563-12-2
C9H22O4P2S4
384.45
MFCD00036232
38358
24868967

Ethion Standard Properties

Names and Identifiers

    • ethion
    • O,O,O,O-tetraethyl S,S-methylenedi(phosphorodithioate)
    • bis-diethoxythiophosphorylsulfanyl-methane
    • dithiophosphoric acid S,S'-methanediyl ester tetra-O-ethyl ester
    • Ethanox
    • ETHIOL
    • Ethion100µg
    • Ethodan
    • Ethopaz
    • Etilon
    • Itopaz
    • Kwit
    • O,O,O,O-tetraethyl-S,S-methylenebisdithiophosphate
    • O,O,O’,O’-tetraethyl S,S’-methylene bis(phosphorodithioate)
    • rp8167
    • S,S’-methylene bis(O,O-diethyl phosphorodithioate)
    • Ethion Standard
    • +Expand
    • MFCD00036232
    • RIZMRRKBZQXFOY-UHFFFAOYSA-N
    • InChI=1S/C9H22O4P2S4/c1-5-10-14(16,11-6-2)18-9-19-15(17,12-7-3)13-8-4/h5-9H2,1-4H3
    • CCOP(SCSP(OCC)(=S)OCC)(=S)OCC

Computed Properties

  • 383.98800
  • 0
  • 8
  • 12
  • 19
  • 279
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0

Experimental Properties

  • 6.30650
  • 171.32000
  • 13,3772
  • nD20 1.5490
  • -13 to -12°
  • The pure product is white to amber oily liquid, and the industrial product is oily liquid with odor [1]
  • Slightly soluble in water, soluble in chloroform \ benzene \ xylene, easily soluble in acetone \ methanol \ ethanol [6]
  • Sensitive to light
  • d420 1.220

Ethion Standard Related Literature

563-12-2 (Ethion Standard) Related Products